Cas no 1621390-51-9 (1,3,6-Cycloheptatriene-1-carboxaldehyde, 2,4-dihydroxy-7-methyl-5-oxo-)

• Product Name: 1,3,6-Cycloheptatriene-1-carboxaldehyde, 2,4-dihydroxy-7-methyl-5-oxo-
• CAS No: 1621390-51-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 4509540
• PubChem ID: 136759128
• Update Time: 2025-04-24

1,3,6-Cycloheptatriene-1-carboxaldehyde, 2,4-dihydroxy-7-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Cycloheptatriene-1-carboxaldehyde, 2,4-dihydroxy-7-methyl-5-oxo-
• 2,4-Dihydroxy-7-methyl-5-oxocyclohepta-1,3,6-triene-1-carbaldehyde
• 4,7-dihydroxy-2-methyl-5-oxocyclohepta-1,3,6-triene-1-carbaldehyde
• stipitaldeyhde
• stipitaldehyde
• 1621390-51-9

• Inchi： 1S/C9H8O4/c1-5-2-8(12)9(13)3-7(11)6(5)4-10/h2-4,11H,1H3,(H,12,13)
• InChI Key： KBVWPCXFPMMRFY-UHFFFAOYSA-N
• SMILES： C1(C=O)C(C)=CC(=O)C(O)=CC=1O

Computed Properties

• Exact Mass: 180.04225873Da
• Monoisotopic Mass: 180.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones